2-[(4E,8E,12E,16E)-21-[1-[(E)-(2,4-dioxopyrrolidin-3-ylidene)-hydroxymethyl]-5-hydroxy-1,3-dimethyl-4a,5,6,7,8,8a-hexahydro-2H-naphthalen-2-yl]-2,6,10,14,18-pentahydroxy-11,17,19-trimethylhenicosa-4,8,12,16-tetraenyl]pyrrolidine-1-carboximidamide

Specification

• Description: TPU-0037C is a metabolite of the marine actinomycete S. platensis that is structurally similar to lydicamycin. It is active against Gram-positive bacteria (MICs = 0.39-3.13 µg/ml), including methicillin-resistant S. aureus strains (MIC = 3.13 µg/ml), but is ineffective against Gram-negative bacteria (MICs = >50 µg/ml).; TPU-0037C, a close structural analogue of lydicamycin, has been shown to be highly active against MRSA. TPU-0037C is also closely related to Antibiotic BN 4515N which was isolated from a strain of Microtetraspora as a neuritogenic agent.
• CAS No.: 485815-61-0
• Molecular Formula: C46H72N4O9
• Molecular Weight: 825.101
• IUPAC Name: 2-[(4E,8E,12E,16E)-21-[1-[(E)-(2,4-dioxopyrrolidin-3-ylidene)-hydroxymethyl]-5-hydroxy-1,3-dimethyl-4a,5,6,7,8,8a-hexahydro-2H-naphthalen-2-yl]-2,6,10,14,18-pentahydroxy-11,17,19-trimethylhenicosa-4,8,12,16-tetraenyl]pyrrolidine-1-carboximidamide
• Standard InChI: InChI=1S/C46H72N4O9/c1-27(38(54)15-7-12-32(51)11-6-13-34(53)25-31-10-9-23-50(31)45(47)48)17-20-33(52)21-18-28(2)42(57)29(3)19-22-36-30(4)24-35-37(14-8-16-39(35)55)46(36,5)43(58)41-40(56)26-49-44(41)59/h6-7,11,15,17-18,20,24,27,29,31-39,42,51-55,57-58H,8-10,12-14,16,19,21-23,25-26H2,1-5H3,(H3,47,48)(H,49,59)/b11-6+,15-7+,20-17+,28-18+,43-41+
• Standard InChI Key: ABOXJBHGJDKUNW-OZIHTJRTSA-N
• SMILES: CC1=CC2C(CCCC2O)C(C1CCC(C)C(C(=CCC(C=CC(C)C(C=CCC(C=CCC(CC3CCCN3C(=N)N)O)O)O)O)C)O)(C)C(=C4C(=O)CNC4=O)O
• Appearance: Colourless film